4-bromo-N-(3,5-dimethylphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C14H16BrN3O
• Molecular Weight: 322.2 g/mol
• IUPAC Name: 4-bromo-N-(3,5-dimethylphenyl)-1,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H16BrN3O/c1-8-5-9(2)7-11(6-8)16-14(19)13-12(15)10(3)18(4)17-13/h5-7H,1-4H3,(H,16,19)
• InChI Key: AXPLGIVYVYRTGM-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)C2=NN(C(=C2Br)C)C)C

Description

4-bromo-N-(3,5-dimethylphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been studied for its potential applications in different fields.

Mechanism of Action

The mechanism of action of 4-bromo-N-(3,5-dimethylphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This inhibition leads to the induction of apoptosis in cancer cells and ultimately results in the inhibition of tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-N-(3,5-dimethylphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide can have various biochemical and physiological effects. This compound can induce apoptosis in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce the expression of certain genes that are involved in tumor growth. Moreover, this compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N-(3,5-dimethylphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide in lab experiments is its potential application in cancer research. This compound can inhibit the growth of cancer cells and induce apoptosis in different types of cancer cells. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the toxicity of this compound and its potential side effects.

Future Directions

There are several future directions for the research on 4-bromo-N-(3,5-dimethylphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide. One of the future directions is to study the mechanism of action of this compound in more detail. Further studies are needed to determine the exact enzymes and pathways that are affected by this compound. Another future direction is to study the potential application of this compound in other fields of scientific research, such as neurodegenerative diseases and cardiovascular diseases. Moreover, studies are needed to determine the toxicity of this compound and its potential side effects in vivo.

Synthesis Methods

The synthesis of 4-bromo-N-(3,5-dimethylphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide has been achieved using different methods. One of the most widely used methods is the reaction of 4-bromo-3-nitrobenzoic acid with 3,5-dimethylaniline and subsequent reduction of the nitro group to an amine using tin and hydrochloric acid. The resulting amine is then reacted with 1,5-dimethyl-1H-pyrazole-3-carboxylic acid chloride to obtain the final product.

Scientific Research Applications

4-bromo-N-(3,5-dimethylphenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide has been studied for its potential applications in different fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis in different types of cancer cells.